Cas no 2228193-46-0 (3-(3-bromo-5-methylthiophen-2-yl)propane-1-thiol)

• Product Name: 3-(3-bromo-5-methylthiophen-2-yl)propane-1-thiol
• CAS No: 2228193-46-0
• MF: C₈H₁₁BrS₂
• MW: 251.20693898201
• CID: 5804139
• PubChem ID: 165978085
• Update Time: 2025-06-15

3-(3-bromo-5-methylthiophen-2-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylthiophen-2-yl)propane-1-thiol
• 2228193-46-0
• EN300-1917314

• Inchi： 1S/C8H11BrS2/c1-6-5-7(9)8(11-6)3-2-4-10/h5,10H,2-4H2,1H3
• InChI Key： KDSCFWGHEXNEDV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CCCS

Computed Properties

• Exact Mass: 249.94856g/mol
• Monoisotopic Mass: 249.94856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.2Ų

Additional information on 3-(3-bromo-5-methylthiophen-2-yl)propane-1-thiol

Introduction to 3-(3-bromo-5-methylthiophen-2-yl)propane-1-thiol (CAS No. 2228193-46-0)

3-(3-bromo-5-methylthiophen-2-yl)propane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 2228193-46-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivatives family, which is widely recognized for its versatile applications in medicinal chemistry, particularly in the synthesis of bioactive molecules. The structural features of this compound, including the presence of a brominated thiophene ring and a thiol functional group, make it a valuable intermediate in the development of novel therapeutic agents.

The bromo substituent at the 3-position of the thiophene ring and the methyl group at the 5-position contribute to the unique electronic and steric properties of 3-(3-bromo-5-methylthiophen-2-yl)propane-1-thiol. These features are particularly useful in designing molecules with enhanced binding affinity and selectivity towards biological targets. The propane-1-thiol moiety at the other end of the molecule introduces a flexible alkyl chain that can be further modified to tailor pharmacokinetic properties, such as solubility and metabolic stability.

In recent years, there has been a surge in research focused on thiophene-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that derivatives of thiophene can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The thiol group in 3-(3-bromo-5-methylthiophen-2-yl)propane-1-thiol is particularly noteworthy, as it serves as a versatile handle for further chemical modifications. Thiols are known to participate in various biochemical reactions, including disulfide bond formation, which is crucial in protein structure and function.

One of the most compelling aspects of this compound is its potential application in drug discovery. The bromo-thiophene scaffold provides a unique platform for constructing heterocyclic frameworks that mimic natural products and bioactive peptides. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in diseases such as cancer and neurodegeneration. The methyl group at the 5-position of the thiophene ring enhances lipophilicity, which is often an essential parameter for drug-like properties.

The synthesis of 3-(3-bromo-5-methylthiophen-2-yl)propane-1-thiol involves multi-step organic transformations, typically starting from commercially available precursors such as 2-bromothiophene and 1-propanethiol. Advanced synthetic techniques, including cross-coupling reactions like Suzuki or Stille couplings, are often employed to introduce the desired substituents onto the thiophene ring. The bromine atom at the 3-position serves as a reactive site for these transformations, allowing for further functionalization.

In terms of biological activity, preliminary studies on 3-(3-bromo-5-methylthiophen-2-yl)propane-1-thiol have shown promising results in vitro. The compound exhibits moderate activity against certain bacterial strains, suggesting its potential as a lead compound for antimicrobial agents. Additionally, its structural motif is reminiscent of known bioactive molecules, which encourages further exploration into its pharmacological profile.

The thiol group also opens up possibilities for covalent interactions with biological targets. Thiols can form stable disulfide bonds with cysteine residues in proteins, leading to modulation of protein function. This property has been exploited in the development of targeted protein degradation strategies, where thiol-based compounds are designed to selectively bind and alter the activity of disease-causing proteins.

From a materials science perspective, 3-(3-bromo-5-methylthiophen-2-yl)propane-1-thiol has shown potential in applications related to organic electronics. Thiophene derivatives are widely used in synthesizing conductive polymers and small molecules for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices. The presence of both bromine and sulfur atoms allows for further derivatization into more complex structures with tailored electronic properties.

The growing interest in sustainable chemistry has also influenced research on this compound. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods and solvent-free reactions are being explored to enhance efficiency while maintaining high yields.

In conclusion, 3-(3-bromo-5-methylthiophen-2-yl)propane-1-thiol (CAS No. 2228193-46-0) represents a fascinating compound with diverse applications spanning pharmaceuticals and materials science. Its unique structural features make it a valuable building block for designing novel bioactive molecules and advanced materials. As research continues to uncover new applications for thiophene derivatives, this compound is poised to play an increasingly important role in scientific innovation.